![molecular formula C15H17NO3S B281112 4-ethoxy-N-methyl-N-phenylbenzenesulfonamide](/img/structure/B281112.png)
4-ethoxy-N-methyl-N-phenylbenzenesulfonamide
- Click on QUICK INQUIRY to receive a quote from our team of experts.
- With the quality product at a COMPETITIVE price, you can focus more on your research.
Overview
Description
4-ethoxy-N-methyl-N-phenylbenzenesulfonamide (EMPS) is a sulfonamide derivative that has gained attention in recent years due to its potential applications in scientific research. EMPS is a white crystalline powder that is soluble in organic solvents and has a molecular weight of 319.4 g/mol. This compound has been studied for its ability to inhibit carbonic anhydrase, an enzyme that is involved in various physiological processes.
Mechanism of Action
4-ethoxy-N-methyl-N-phenylbenzenesulfonamide works by binding to the active site of carbonic anhydrase, preventing the enzyme from catalyzing the conversion of carbon dioxide to bicarbonate ion. This results in a decrease in the production of bicarbonate ion, which can lead to a decrease in pH and the inhibition of various physiological processes that depend on the regulation of acid-base balance.
Biochemical and Physiological Effects
This compound has been shown to have a number of biochemical and physiological effects. Inhibition of carbonic anhydrase can lead to a decrease in the production of bicarbonate ion, which can affect the function of various organs, including the kidneys, lungs, and brain. This compound has also been shown to have anti-inflammatory and analgesic effects, which may be related to its ability to inhibit carbonic anhydrase.
Advantages and Limitations for Lab Experiments
4-ethoxy-N-methyl-N-phenylbenzenesulfonamide has several advantages for use in lab experiments. The compound is relatively stable and can be easily synthesized in large quantities. This compound is also highly selective for carbonic anhydrase, which makes it a useful tool for studying the role of this enzyme in various physiological processes. However, this compound has some limitations. The compound is relatively insoluble in water, which can make it difficult to work with in aqueous solutions. This compound also has a relatively short half-life in vivo, which can limit its usefulness in animal studies.
Future Directions
There are several future directions for research on 4-ethoxy-N-methyl-N-phenylbenzenesulfonamide. One area of interest is the development of new carbonic anhydrase inhibitors based on the structure of this compound. Another area of interest is the use of this compound as a fluorescent probe for imaging applications. This compound has also been studied for its potential as a therapeutic agent for the treatment of various diseases, including cancer and epilepsy. Further research is needed to fully understand the potential applications of this compound in scientific research.
In conclusion, this compound is a sulfonamide derivative that has potential applications in scientific research. The compound has been shown to be a potent inhibitor of carbonic anhydrase and has several biochemical and physiological effects. This compound has advantages and limitations for use in lab experiments, and there are several future directions for research on this compound.
Synthesis Methods
4-ethoxy-N-methyl-N-phenylbenzenesulfonamide can be synthesized through a multistep reaction process. The first step involves the reaction of ethyl 4-aminobenzenesulfonate with sodium hydride to form an intermediate compound. The intermediate compound is then reacted with N-methyl-N-phenylamine in the presence of a catalyst to produce this compound. The synthesis process is complex and requires careful control of reaction conditions to obtain high yields and purity.
Scientific Research Applications
4-ethoxy-N-methyl-N-phenylbenzenesulfonamide has been studied extensively for its potential applications in scientific research. The compound has been shown to be a potent inhibitor of carbonic anhydrase, an enzyme that is involved in the regulation of acid-base balance in the body. Carbonic anhydrase inhibitors have been used in the treatment of various diseases, including glaucoma, epilepsy, and cancer. This compound has also been studied for its potential as a fluorescent probe for imaging applications.
Properties
Molecular Formula |
C15H17NO3S |
---|---|
Molecular Weight |
291.4 g/mol |
IUPAC Name |
4-ethoxy-N-methyl-N-phenylbenzenesulfonamide |
InChI |
InChI=1S/C15H17NO3S/c1-3-19-14-9-11-15(12-10-14)20(17,18)16(2)13-7-5-4-6-8-13/h4-12H,3H2,1-2H3 |
InChI Key |
RGWOEKQWDIZQGE-UHFFFAOYSA-N |
SMILES |
CCOC1=CC=C(C=C1)S(=O)(=O)N(C)C2=CC=CC=C2 |
Canonical SMILES |
CCOC1=CC=C(C=C1)S(=O)(=O)N(C)C2=CC=CC=C2 |
Origin of Product |
United States |
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.